Cas no 139926-24-2 (2-Thiophenecarbonylchloride, 3-ethoxy-)

• Product Name: 2-Thiophenecarbonylchloride, 3-ethoxy-
• CAS No: 139926-24-2
• MF: C₇H₇ClO₂S
• MW: 190.647279977798
• MDL: MFCD01313740
• CID: 102108
• PubChem ID: 15124396
• Update Time: 2025-11-02

2-Thiophenecarbonylchloride, 3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonylchloride, 3-ethoxy-
• 3-ethoxythiophene-2-carbonyl chloride
• FBAYKPYCNPDYQQ-UHFFFAOYSA-N
• FT-0769284
• 2-THIOPHENECARBONYL CHLORIDE, 3-ETHOXY-
• 2-Thiophenecarbonylchloride,3-ethoxy-(9CI)
• SCHEMBL3063419
• DTXSID10568601
• 139926-24-2

• MDL： MFCD01313740
• Inchi： 1S/C7H7ClO2S/c1-2-10-5-3-4-11-6(5)7(8)9/h3-4H,2H2,1H3
• InChI Key： FBAYKPYCNPDYQQ-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=CS1)OCC)=O

Computed Properties

• Exact Mass: 189.9855283g/mol
• Monoisotopic Mass: 189.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-Thiophenecarbonylchloride, 3-ethoxy-

Recent Advances in the Application of 2-Thiophenecarbonylchloride, 3-ethoxy- (CAS: 139926-24-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Thiophenecarbonylchloride, 3-ethoxy- (CAS: 139926-24-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its thiophene backbone and ethoxy substitution, serves as a crucial building block in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology, infectious diseases, and central nervous system disorders.

One of the most notable advancements involves the use of 139926-24-2 as a key intermediate in the synthesis of small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective inhibitors for tyrosine kinase receptors, which are implicated in several cancer types. The researchers utilized the reactive carbonyl chloride group to facilitate amide bond formation, enabling the creation of a library of compounds with enhanced binding affinity and selectivity.

In addition to its role in kinase inhibitor development, 2-Thiophenecarbonylchloride, 3-ethoxy- has been employed in the design of antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into novel thiophene-based derivatives exhibiting potent activity against multidrug-resistant bacterial strains. The ethoxy group was found to significantly improve the compounds' pharmacokinetic properties, including solubility and metabolic stability.

Furthermore, advancements in synthetic methodologies have expanded the utility of this compound. A 2024 study in Organic Process Research & Development reported an optimized, scalable synthesis route for 139926-24-2, addressing previous challenges related to yield and purity. This development is particularly significant for industrial-scale production, ensuring consistent quality for pharmaceutical applications.

The compound's potential in central nervous system drug discovery was recently explored in a Nature Communications paper, where it served as a precursor for GABA receptor modulators. The structural flexibility offered by the thiophene ring system allowed for fine-tuning of receptor subtype selectivity, paving the way for new treatments for anxiety and epilepsy disorders.

Ongoing research continues to uncover new applications for this versatile building block. Current investigations focus on its use in PROTAC (Proteolysis Targeting Chimera) technology and as a component in bioorthogonal chemistry for targeted drug delivery systems. These developments underscore the growing importance of 2-Thiophenecarbonylchloride, 3-ethoxy- in modern drug discovery paradigms.

In conclusion, the compound 139926-24-2 represents a valuable tool in medicinal chemistry, with its applications spanning multiple therapeutic areas. The recent research advancements highlighted in this brief demonstrate its continued relevance in addressing current challenges in pharmaceutical development, from combating antimicrobial resistance to developing precision oncology therapeutics.